Cas no 114698-43-0 (2-Pyrazinecarboxylicacid, 3,4-dihydro-4-methyl-3-oxo-, methyl ester)
114698-43-0 structure
Product Name:2-Pyrazinecarboxylicacid, 3,4-dihydro-4-methyl-3-oxo-, methyl ester
CAS No:114698-43-0
MF:C7H8N2O3
MW:168.15002155304
CID:130425
PubChem ID:71434737
Update Time:2025-04-19
2-Pyrazinecarboxylicacid, 3,4-dihydro-4-methyl-3-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrazinecarboxylicacid, 3,4-dihydro-4-methyl-3-oxo-, methyl ester
- Pyrazinoic acid, 3,4-dihydro-4-methyl-3-oxo-, methyl ester (6CI)
- Methyl 4-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylate
- 114698-43-0
- SCHEMBL23900733
- Methyl4-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylate
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- Inchi: 1S/C7H8N2O3/c1-9-4-3-8-5(6(9)10)7(11)12-2/h3-4H,1-2H3
- InChI Key: DRHKJVQKFFJHQG-UHFFFAOYSA-N
- SMILES: O(C)C(C1C(N(C)C=CN=1)=O)=O
Computed Properties
- Exact Mass: 168.053
- Monoisotopic Mass: 168.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59A^2
- XLogP3: -0.3
2-Pyrazinecarboxylicacid, 3,4-dihydro-4-methyl-3-oxo-, methyl ester Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
114698-43-0 (2-Pyrazinecarboxylicacid, 3,4-dihydro-4-methyl-3-oxo-, methyl ester) Related Products
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